Cas no 637753-30-1 (3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637753-30-1
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 5555464
• Update Time: 2025-10-30

3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-8-[(4-methylpiperidin-1-ium-1-yl)methyl]-4-oxochromen-7-olate
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C24H27NO5/c1-15-8-10-25(11-9-15)13-18-20(26)6-5-17-23(27)19(14-30-24(17)18)16-4-7-21(28-2)22(12-16)29-3/h4-7,12,14-15,26H,8-11,13H2,1-3H3
• InChI Key： VKGRHQCPYQZSPP-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCC(C)CC3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Research Briefing on 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS: 637753-30-1)

The compound 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS: 637753-30-1) is a chromen-4-one derivative that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the compound's structural uniqueness, which combines a chromen-4-one core with a 3,4-dimethoxyphenyl group and a 4-methylpiperidin-1-ylmethyl substituent. This molecular architecture is believed to contribute to its interactions with various biological targets, including enzymes and receptors involved in inflammatory and oxidative stress pathways. Computational docking studies suggest that the compound exhibits high binding affinity for kinases and G-protein-coupled receptors (GPCRs), making it a promising candidate for further drug development.

In vitro and in vivo experiments have demonstrated that 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one exhibits potent antioxidant and anti-inflammatory effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced reactive oxygen species (ROS) levels in human endothelial cells, with an IC50 value of 2.3 μM. Additionally, it showed inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases.

Another area of interest is the compound's potential role in oncology. Preliminary data from cell-based assays indicate that it may induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that this effect is mediated through the modulation of the PI3K/AKT/mTOR signaling pathway. However, further research is needed to validate these findings and explore the compound's selectivity and safety profile.

The synthesis of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one has also been optimized in recent years. A 2022 publication in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that utilizes a palladium-catalyzed coupling reaction, achieving an overall yield of 78%. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising results, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, its potential off-target effects and toxicity profiles must be thoroughly evaluated in animal models before progressing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the development of this compound as a therapeutic agent.

In conclusion, 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one represents a promising scaffold for drug discovery, with demonstrated biological activities in inflammation, oxidative stress, and oncology. Continued research efforts are essential to unlock its full therapeutic potential and translate these findings into clinical applications.